Cas no 497838-39-8 (4-Piperidinone, 1-(1-oxopentyl)-)

• Product Name: 4-Piperidinone, 1-(1-oxopentyl)-
• CAS No: 497838-39-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1542868
• PubChem ID: 20427924
• Update Time: 2025-04-21

4-Piperidinone, 1-(1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(1-oxopentyl)-
• 1-pentanoylpiperidin-4-one
• 497838-39-8
• SCHEMBL7431273
• AKOS000170194

• Inchi： 1S/C10H17NO2/c1-2-3-4-10(13)11-7-5-9(12)6-8-11/h2-8H2,1H3
• InChI Key： NSQSOHKVAVIBBT-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(CCCC)=O)CC1

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38